Cas no 878259-52-0 (2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate)

• Product Name: 2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate
• CAS No: 878259-52-0
• MF: C₈H₁₃F₃N₂O₂
• MW: 226.196232557297
• MDL: MFCD08246130
• CID: 3109138
• PubChem ID: 9207799
• Update Time: 2025-04-21

2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate
• AKOS009089400
• 878259-52-0
• CHEMBL4922867
• KJBZJNMUCIMURY-UHFFFAOYSA-N
• EN300-24183
• 2,2,2-trifluoroethyl4-methylpiperazine-1-carboxylate
• SCHEMBL17624340
• Z169855334
• G45303

• MDL： MFCD08246130
• Inchi： 1S/C8H13F3N2O2/c1-12-2-4-13(5-3-12)7(14)15-6-8(9,10)11/h2-6H2,1H3
• InChI Key： KJBZJNMUCIMURY-UHFFFAOYSA-N
• SMILES： FC(COC(N1CCN(C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 226.09291215Da
• Monoisotopic Mass: 226.09291215Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 218.1±40.0 °C at 760 mmHg
• Flash Point: 85.7±27.3 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2,2,2-trifluoroethyl 4-methylpiperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)